7-(4-Octylphenyl)hept-5-YN-1-OL

• CAS RN: 88255-16-7
• Molecular Formula: C21H32O
• Molecular Weight: 300.5 g/mol
• IUPAC Name: 7-(4-octylphenyl)hept-5-yn-1-ol
• InChI: InChI=1S/C21H32O/c1-2-3-4-5-7-10-13-20-15-17-21(18-16-20)14-11-8-6-9-12-19-22/h15-18,22H,2-7,9-10,12-14,19H2,1H3
• InChI Key: ZBXNSAGPFVRJEY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC1=CC=C(C=C1)CC#CCCCCO

Description

7-(4-Octylphenyl)hept-5-YN-1-OL is a useful research compound. Its molecular formula is C21H32O and its molecular weight is 300.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of lithium amide in liquid ammonia is prepared by the addition of lithium metal (2 mmoles) to liquid ammonia containing a trace amount of ferrous sulfate. To this solution is added 4-bromo-n-butanol (1 mmole) and p-(n-octyl)benzylacetylene (1 mmole, prepared as described in paragraph B of Example 6 or in paragraph A of this example). After a suitable time at refluxing liquid ammonia temperatures, the ammonia is removed by evaporation and the residue dissolved in water. After extraction with chloroform, the chloroform layer is separated and the solvent removed by evaporation to give a residue. This residue is purified by distillation under vacuum to give 7-[p-(n-octyl)phenyl]-5-heptyn-1-ol.